Cas no 2034501-35-2 (1-[2-(4-methoxyphenyl)ethyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea)

• Product Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea
• CAS No: 2034501-35-2
• MF: C₂₀H₂₆N₄O₃
• MW: 370.445444583893
• CID: 5353140
• Update Time: 2025-07-25

1-[2-(4-methoxyphenyl)ethyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenethyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-(4-pyrimidin-2-yloxycyclohexyl)urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

• Inchi： 1S/C20H26N4O3/c1-26-17-7-3-15(4-8-17)11-14-21-19(25)24-16-5-9-18(10-6-16)27-20-22-12-2-13-23-20/h2-4,7-8,12-13,16,18H,5-6,9-11,14H2,1H3,(H2,21,24,25)
• InChI Key： AVDHQTJVEFYEHN-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CCC(CC1)NC(NCCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 429
• XLogP3: 2.9
• Topological Polar Surface Area: 85.4

Additional information on 1-[2-(4-methoxyphenyl)ethyl]-3-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

Professional Introduction to Compound with CAS No. 2034501-35-2 and Product Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]urea

Compound with the CAS number 2034501-35-2 and the product name 1-[2-(4-methoxyphenyl)ethyl]-3-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]urea represents a significant advancement in the field of chemically modified pharmaceuticals. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and therapeutic intervention. The structural composition of this molecule, featuring a urea moiety linked to a pyrimidine ring, suggests its utility in modulating biological pathways associated with inflammation, metabolism, and cellular signaling.

The urea group in the molecular structure is a well-known pharmacophore that has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. In particular, the urea moiety can form hydrogen bonds with polar regions of proteins, enhancing binding affinity and selectivity. The presence of a pyrimidine ring further extends the potential for biological activity by serving as a scaffold for further functionalization. Pyrimidine derivatives are well-documented for their roles in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments.

Recent advancements in medicinal chemistry have highlighted the importance of cyclohexyl substituents in enhancing the pharmacokinetic properties of drug candidates. The (1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl group in this compound not only contributes to steric stability but also influences the solubility and metabolic profile of the molecule. This is particularly crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) in vivo, thereby improving its overall therapeutic efficacy.

The 4-methoxyphenyl moiety at the 2-position of the ethyl chain adds another layer of complexity to the molecule's biological interactions. Methoxyphenyl derivatives are known for their ability to modulate enzyme activity and receptor binding. Specifically, the methoxy group can influence electronic properties and hydrophobicity, which are critical factors in determining how a molecule interacts with biological targets. This feature makes compounds like this one attractive for further investigation into their potential as lead candidates for novel therapeutics.

Current research in the field of chemically modified pharmaceuticals has shown promising results in using such multifunctional molecules to address complex diseases. For instance, studies have demonstrated that compounds incorporating both urea and pyrimidine moieties can exhibit dual-targeting capabilities, allowing them to interact with multiple pathways simultaneously. This approach has been particularly effective in treating conditions such as chronic inflammation and metabolic disorders, where multiple biological targets are involved.

The synthesis of 1-[2-(4-methoxyphenyl)ethyl]-3-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]urea involves sophisticated organic chemistry techniques that ensure high purity and yield. The stereochemistry of the cyclohexyl group is carefully controlled to maintain enantiomeric purity, which is essential for biological activity. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this one with greater precision than ever before, opening up new possibilities for drug discovery.

In terms of biological activity, preliminary studies on this compound suggest that it may exhibit potent effects on key enzymes and receptors involved in disease pathways. For example, interactions with inflammatory cytokine receptors or metabolic enzymes could lead to therapeutic benefits in conditions such as arthritis or diabetes. However, further research is needed to fully elucidate its mechanism of action and potential side effects.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Computational modeling techniques have become increasingly important in predicting how molecules will behave biologically before costly experimental trials are conducted. These tools allow researchers to screen large libraries of compounds rapidly and identify promising candidates like this one for further investigation.

As our understanding of disease mechanisms continues to evolve at a rapid pace so too does our ability to design molecules that can modulate them effectively. Compounds like 1-[2-(4-methoxyphenyl)ethyl]-3-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]urea represent just one example of how advances in chemical biology are leading us toward more personalized medicine approaches where treatments are tailored specifically for individual patients based on their unique genetic profiles.

The future prospects for this compound look promising as it moves into later stages of preclinical development. Researchers are optimistic about its potential applications not only as an individual therapeutic agent but also as a building block for more complex drug candidates designed using structure-based drug design principles. By leveraging cutting-edge technologies from multiple scientific disciplines we may eventually unlock new treatments that can significantly improve patient outcomes across many different diseases.